Cas no 315705-10-3 (4'-Methyl-N*2*-pyrimidin-2-yl-4,5'bithiazolyl-2,2'-diamine)

• Product Name: 4'-Methyl-N*2*-pyrimidin-2-yl-4,5'bithiazolyl-2,2'-diamine
• CAS No: 315705-10-3
• MF: C₁₁H₁₀N₆S₂
• MW: 290.367297649384
• MDL: MFCD02045284
• CID: 3070603
• PubChem ID: 2877714
• Update Time: 2025-05-27

4'-Methyl-N*2*-pyrimidin-2-yl-4,5'bithiazolyl-2,2'-diamine Chemical and Physical Properties

Names and Identifiers

• 4'-Methyl-N*2*-pyrimidin-2-yl-[4,5']bithiazolyl-2,2'-diamine
• CHEMBL1359806
• CCG-111907
• 4'-Methyl-N2-pyrimidin-2-yl-[4,5']bithiazolyl-2,2'-diamine
• AG-690/13702958
• SMR000288130
• CS-0359262
• SB58306
• HMS2706N08
• SCHEMBL18281285
• BDBM50505
• 315705-10-3
• cid_2877714
• 4-methyl-5-[2-(2-pyrimidinylamino)-4-thiazolyl]-2-thiazolamine
• 4'-Methyl-N2-(pyrimidin-2-yl)-[4,5'-bithiazole]-2,2'-diamine
• 4-methyl-5-[2-(pyrimidin-2-ylamino)-1,3-thiazol-4-yl]-1,3-thiazol-2-amine
• N-[4-(2-amino-4-methyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]pyrimidin-2-amine
• AKOS000301240
• [4-(2-amino-4-methyl-thiazol-5-yl)thiazol-2-yl]-(2-pyrimidyl)amine
• MLS000706678
• 4'-Methyl-N*2*-pyrimidin-2-yl-4,5'bithiazolyl-2,2'-diamine

• MDL： MFCD02045284
• Inchi： 1S/C11H10N6S2/c1-6-8(19-9(12)15-6)7-5-18-11(16-7)17-10-13-3-2-4-14-10/h2-5H,1H3,(H2,12,15)(H,13,14,16,17)
• InChI Key： FHVNBKUGDCJKHS-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C)=C1C1=CSC(NC2N=CC=CN=2)=N1

Computed Properties

• Exact Mass: 290.04083669Da
• Monoisotopic Mass: 290.04083669Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 571.6±42.0 °C at 760 mmHg
• Flash Point: 299.5±27.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4'-Methyl-N*2*-pyrimidin-2-yl-4,5'bithiazolyl-2,2'-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4'-Methyl-N*2*-pyrimidin-2-yl-4,5'bithiazolyl-2,2'-diamine

Comprehensive Overview of 4'-Methyl-N*2*-pyrimidin-2-yl-4,5'bithiazolyl-2,2'-diamine (CAS No. 315705-10-3): Properties, Applications, and Research Insights

The compound 4'-Methyl-N*2*-pyrimidin-2-yl-4,5'bithiazolyl-2,2'-diamine (CAS No. 315705-10-3) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique bithiazole and pyrimidine backbone makes it a promising candidate for various applications, particularly in drug discovery and material science. This article delves into its structural characteristics, synthesis pathways, and potential uses, while addressing common queries from researchers and industry professionals.

Structurally, 4'-Methyl-N*2*-pyrimidin-2-yl-4,5'bithiazolyl-2,2'-diamine features a bithiazole core linked to a pyrimidine ring, with a methyl group at the 4' position. This arrangement contributes to its notable stability and reactivity, making it a versatile intermediate in organic synthesis. Researchers often explore its hydrogen-bonding capabilities and π-stacking interactions, which are critical for designing bioactive molecules. The CAS No. 315705-10-3 serves as a unique identifier, ensuring precise referencing in academic and industrial databases.

In the realm of drug discovery, this compound has been investigated for its potential as a kinase inhibitor or antimicrobial agent. Its bithiazole moiety is known to interact with biological targets, such as enzymes involved in signal transduction pathways. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in precision medicine. Additionally, its pyrimidine component aligns with the growing interest in heterocyclic scaffolds for developing novel therapeutics, as evidenced by its frequent mention in patent literature.

From a synthetic chemistry perspective, the preparation of 4'-Methyl-N*2*-pyrimidin-2-yl-4,5'bithiazolyl-2,2'-diamine involves multi-step reactions, including cyclization and cross-coupling techniques. Optimizing these processes is a key focus for chemists aiming to improve yield and purity. The compound’s solubility and thermal stability are also critical parameters for industrial-scale production, often discussed in forums and research papers.

Beyond pharmaceuticals, this compound finds relevance in material science, particularly in designing organic semiconductors and fluorescent probes. Its conjugated system and electron-rich heterocycles make it suitable for applications in optoelectronics, a field experiencing rapid growth due to demand for sustainable technologies. Researchers frequently search for analogs of CAS No. 315705-10-3 to explore structure-activity relationships in these contexts.

Environmental and regulatory considerations are also paramount. While 4'-Methyl-N*2*-pyrimidin-2-yl-4,5'bithiazolyl-2,2'-diamine is not classified as hazardous, its handling requires standard laboratory precautions. Questions about its biodegradability and eco-toxicity often arise in sustainability-focused discussions, reflecting the broader trend toward greener chemistry practices.

In summary, 4'-Methyl-N*2*-pyrimidin-2-yl-4,5'bithiazolyl-2,2'-diamine (CAS No. 315705-10-3) represents a multifaceted compound with applications spanning medicine, agriculture, and advanced materials. Its structural complexity and functional diversity continue to inspire innovation, addressing contemporary challenges in science and technology. For researchers, understanding its properties and potential is essential for leveraging its full capabilities in cutting-edge projects.